Cas no 1880593-66-7 (3-(3-cyclopropyl-1H-1,2,4-triazol-1-yl)-2-methyl-2-(methylamino)propanoic acid)

• Product Name: 3-(3-cyclopropyl-1H-1,2,4-triazol-1-yl)-2-methyl-2-(methylamino)propanoic acid
• CAS No: 1880593-66-7
• MF: C₁₀H₁₆N₄O₂
• MW: 224.259641647339
• CID: 5906945
• PubChem ID: 165954489
• Update Time: 2025-05-23

3-(3-cyclopropyl-1H-1,2,4-triazol-1-yl)-2-methyl-2-(methylamino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-cyclopropyl-1H-1,2,4-triazol-1-yl)-2-methyl-2-(methylamino)propanoic acid
• EN300-1140310
• 1880593-66-7

• Inchi： 1S/C10H16N4O2/c1-10(11-2,9(15)16)5-14-6-12-8(13-14)7-3-4-7/h6-7,11H,3-5H2,1-2H3,(H,15,16)
• InChI Key： QYAXTUPLDLSPFE-UHFFFAOYSA-N
• SMILES： OC(C(C)(CN1C=NC(C2CC2)=N1)NC)=O

Computed Properties

• Exact Mass: 224.12732577g/mol
• Monoisotopic Mass: 224.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 80Ų

Additional information on 3-(3-cyclopropyl-1H-1,2,4-triazol-1-yl)-2-methyl-2-(methylamino)propanoic acid

3-(3-cyclopropyl-1H-1,2,4-triazol-1-yl)-2-methyl-2-(methylamino)propanoic acid: A Comprehensive Overview

3-(3-cyclopropyl-1H-1,2,4-triazol-1-yl)-2-methyl-2-(methylamino)propanoic acid is a compound with the CAS number 1880593-66-7, which has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a cyclopropyl group, a triazole ring, and an amino acid moiety. The integration of these functional groups makes it a promising candidate for various applications, particularly in drug discovery and development.

The cyclopropyl group in this compound contributes to its stability and bioavailability, while the triazole ring enhances its ability to interact with biological targets. Recent studies have highlighted the potential of this compound as a modulator of cellular signaling pathways, particularly in the context of inflammatory diseases and cancer. Researchers have demonstrated that the compound exhibits anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory response.

One of the most exciting developments involving this compound is its role in targeting protein-protein interactions (PPIs). PPIs are critical for many cellular processes, and disrupting them has become a strategic approach in drug development. The methylamino propanoic acid moiety in this compound plays a crucial role in stabilizing these interactions, making it a valuable tool for studying and modulating PPIs.

Moreover, the compound has shown promise in preclinical models of neurodegenerative diseases. Its ability to cross the blood-brain barrier and interact with neuronal targets suggests potential applications in treating conditions such as Alzheimer's disease and Parkinson's disease. Recent studies have also explored its effects on neuroinflammation and oxidative stress, further underscoring its therapeutic potential.

In terms of synthesis, the compound is typically prepared through a multi-step process involving the coupling of a cyclopropyl triazole derivative with an amino acid precursor. This synthesis route has been optimized to improve yield and purity, making it more accessible for large-scale production. The use of green chemistry principles in this synthesis process aligns with current trends toward sustainable drug development.

Another area of interest is the compound's role in metabolic regulation. Studies have shown that it can influence key metabolic pathways involved in energy homeostasis and lipid metabolism. This makes it a potential candidate for treating metabolic disorders such as obesity and type 2 diabetes.

Looking ahead, ongoing research is focused on understanding the molecular mechanisms underlying the compound's effects. Advanced techniques such as cryo-electron microscopy (cryo-EM) and X-ray crystallography are being employed to elucidate its binding modes and structural dynamics. These insights will be crucial for designing more potent and selective derivatives.

In conclusion, 3-(3-cyclopropyl-1H-1,2,4-triazol-1-yl)-2-methyl-2-(methylamino)propanoic acid (CAS No: 1880593-66-7) represents a significant advancement in chemical biology. Its unique structure, combined with its diverse biological activities, positions it as a valuable asset in both academic research and industrial drug development. As research continues to uncover its full potential, this compound is poised to make meaningful contributions to the field of medicine.